Cas no 502849-03-8 (Androst-5-en-17-one, 3,7-dihydroxy-, (3alpha,7beta)- (9CI))

• Product Name: Androst-5-en-17-one, 3,7-dihydroxy-, (3alpha,7beta)- (9CI)
• CAS No: 502849-03-8
• MF: C₁₉H₂₈O₃
• MW: 304.423826217651
• CID: 1022330
• PubChem ID: 12011802
• Update Time: 2025-04-20

Androst-5-en-17-one, 3,7-dihydroxy-, (3alpha,7beta)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Androst-5-en-17-one, 3,7-dihydroxy-, (3alpha,7beta)- (9CI)
• DTXSID60475790
• (3R,7R,8R,9S,10R,13S,14S)-3,7-dihydroxy-10,13-dimethyl-1,2,3,4,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-17-one
• SCHEMBL1952526
• 502849-03-8

• Inchi： 1S/C19H28O3/c1-18-7-5-12(20)9-11(18)10-15(21)17-13-3-4-16(22)19(13,2)8-6-14(17)18/h10,12-15,17,20-21H,3-9H2,1-2H3/t12-,13+,14+,15+,17+,18+,19+/m1/s1
• InChI Key： OLPSAOWBSPXZEA-DYXPHYEZSA-N
• SMILES： O[C@H]1C=C2C[C@@H](CC[C@]2(C)[C@H]2CC[C@]3(C)C(CC[C@H]3[C@@H]21)=O)O

Computed Properties

• Exact Mass: 304.20384475g/mol
• Monoisotopic Mass: 304.20384475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 539
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 57.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Androgens and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Androstane steroids Androgens and derivatives